molecular formula C15H14O4 B8476624 2,6-Dimethoxybiphenyl-4-carboxylic acid

2,6-Dimethoxybiphenyl-4-carboxylic acid

Cat. No.: B8476624
M. Wt: 258.27 g/mol
InChI Key: WZQJEWVBGVMTCC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2,6-Dimethoxybiphenyl-4-carboxylic acid is a useful research compound. Its molecular formula is C15H14O4 and its molecular weight is 258.27 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C15H14O4

Molecular Weight

258.27 g/mol

IUPAC Name

3,5-dimethoxy-4-phenylbenzoic acid

InChI

InChI=1S/C15H14O4/c1-18-12-8-11(15(16)17)9-13(19-2)14(12)10-6-4-3-5-7-10/h3-9H,1-2H3,(H,16,17)

InChI Key

WZQJEWVBGVMTCC-UHFFFAOYSA-N

Canonical SMILES

COC1=CC(=CC(=C1C2=CC=CC=C2)OC)C(=O)O

Origin of Product

United States

Synthesis routes and methods I

Procedure details

Aqueous 5 N sodium hydroxide solution (44 mL) was added to a THF (150 mL)-MeOH (150 mL) solution of methyl 2,6-dimethoxybiphenyl-4-carboxylate (20.0 g), and stirred at 40° C. for 5 hours. The reaction solution was poured into aqueous 0.5 M KHSO4 solution, and extracted with ethyl acetate. The combined organic layers were washed with aqueous saturated sodium chloride solution, dried with anhydrous sodium sulfate, and concentrated. The residue was recrystallized from hexane/ethyl acetate to obtain the title compound as a colorless crystal.
Quantity
44 mL
Type
reactant
Reaction Step One
Name
Quantity
150 mL
Type
reactant
Reaction Step One
Name
methyl 2,6-dimethoxybiphenyl-4-carboxylate
Quantity
20 g
Type
reactant
Reaction Step One
Name
Quantity
150 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

Synthesis routes and methods II

Procedure details

To a solution of 2,6-dimethoxy-biphenyl-4-carboxylic acid methyl ester (0.9 g, 3.3 mmol) in 10% aq. THF, an aq. solution of 5 N NaOH (5 mL) was added and the reaction mixture was refluxed for 5 h. After the reaction is completed, THF was removed completely under the vacuum and acidified with an aq. solution of 50% HCl. The resulting precipitate was filtered and washed thoroughly with water and dried to obtain the title compound (0.6 g, 70.5%).
Name
2,6-dimethoxy-biphenyl-4-carboxylic acid methyl ester
Quantity
0.9 g
Type
reactant
Reaction Step One
Name
Quantity
5 mL
Type
reactant
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Yield
70.5%

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